molecular formula C4H5F3O B1181097 COPPERHYDROSELENITEDIHYDRATE CAS No. 10031-40-0

COPPERHYDROSELENITEDIHYDRATE

Cat. No.: B1181097
CAS No.: 10031-40-0
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Description

Copper Hydroselenite Dihydrate (proposed formula: CuHSeO₃·2H₂O) is a copper-containing coordination compound characterized by the presence of hydroselenite (HSeO₃⁻) anions and two water molecules in its crystalline structure. Copper(II) compounds typically exhibit octahedral or square-planar geometries, with water molecules acting as ligands . The hydroselenite anion likely contributes to unique redox and catalytic properties, given selenium's role in electron transfer processes. Applications may include catalysis, precursor roles in material synthesis, or biological studies, though further research is needed to confirm these uses.

Properties

CAS No.

10031-40-0

Molecular Formula

C4H5F3O

Synonyms

COPPERHYDROSELENITEDIHYDRATE

Origin of Product

United States

Comparison with Similar Compounds

Chemical and Physical Properties

The table below compares key properties of Copper Hydroselenite Dihydrate with analogous copper dihydrates and related transition metal complexes:

Compound Chemical Formula Molecular Weight (g/mol) Solubility (Water) Crystal Structure Key Applications
Copper Hydroselenite Dihydrate CuHSeO₃·2H₂O ~226.53 (calculated) High (inferred) Likely octahedral Catalysis, redox studies (inferred)
Copper(II) Chloride Dihydrate CuCl₂·2H₂O 170.48 620 g/L at 20°C Monoclinic Antiviral agent, catalyst
Copper Fluoride Dihydrate CuF₂·2H₂O 137.60 (anhydrous) + 36 Moderate Layered structure Fluorination reactions
Copper Sulphate Pentahydrate CuSO₄·5H₂O 249.68 320 g/L at 20°C Triclinic Agriculture, supplements
Acetatobis(phen)copper(II) Nitrate Dihydrate [Cu(phen)₂(OAc)]NO₃·2H₂O ~635.2 (estimated) Low Distorted octahedral Electrochemical studies

Key Observations :

  • Solubility : Copper(II) Chloride Dihydrate exhibits the highest water solubility, likely due to its ionic Cl⁻ ligands. Copper Hydroselenite Dihydrate may share high solubility, as selenite anions are polarizable .
  • Toxicity : Copper(II) Chloride Dihydrate shows significant cytotoxicity (CC₅₀ = 5.03 µg/ml in Vero cells), suggesting that Copper Hydroselenite Dihydrate may require careful handling due to selenium's toxicity .

Spectroscopic and Analytical Data

While direct spectral data for Copper Hydroselenite Dihydrate is unavailable, analogous compounds provide insights:

  • Infrared Spectroscopy : Cu–O and Se–O stretching modes in hydroselenite would appear at 750–850 cm⁻¹, similar to sulfate and phosphate vibrations .
  • Electronic Properties : Copper(II) complexes with phenanthroline exhibit strong d-d transitions in UV-Vis spectra (~600 nm), a feature likely shared by hydroselenite complexes .

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